Cas no 1261733-85-0 (5-Chloro-2-cyanomandelic acid)

• Product Name: 5-Chloro-2-cyanomandelic acid
• CAS No: 1261733-85-0
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4793438
• Update Time: 2025-06-12

5-Chloro-2-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyanomandelic acid

• Inchi： 1S/C9H6ClNO3/c10-6-2-1-5(4-11)7(3-6)8(12)9(13)14/h1-3,8,12H,(H,13,14)
• InChI Key： WMCCYZXSCMEMKO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3

Additional information on 5-Chloro-2-cyanomandelic acid

Research Brief on 5-Chloro-2-cyanomandelic Acid (CAS: 1261733-85-0) in Chemical Biology and Pharmaceutical Applications

5-Chloro-2-cyanomandelic acid (CAS: 1261733-85-0) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its chloro and cyano functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, enzyme inhibition, and as a building block for more complex pharmacophores. This research brief aims to synthesize the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the primary areas of interest for 5-Chloro-2-cyanomandelic acid is its role in the development of enzyme inhibitors. Recent publications have demonstrated its efficacy as a precursor in the synthesis of inhibitors targeting specific enzymes involved in metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the use of this compound in the design of novel inhibitors for tyrosine kinases, which are implicated in various cancers. The study reported that derivatives of 5-Chloro-2-cyanomandelic acid exhibited promising inhibitory activity, with IC50 values in the low micromolar range, suggesting its potential as a scaffold for anticancer drug development.

In addition to its applications in enzyme inhibition, 5-Chloro-2-cyanomandelic acid has also been investigated for its role in asymmetric synthesis. A recent article in Organic Letters (2024) highlighted its use as a chiral auxiliary in the synthesis of enantiomerically pure compounds. The researchers utilized the compound's stereogenic center to induce chirality in the final products, achieving high enantiomeric excess (ee) values. This finding underscores the compound's versatility in synthetic chemistry, particularly in the production of optically active pharmaceuticals.

Another notable application of 5-Chloro-2-cyanomandelic acid is in the field of prodrug design. A 2023 study in Bioorganic & Medicinal Chemistry explored its incorporation into prodrugs aimed at improving the bioavailability of poorly soluble drugs. The researchers found that the chloro and cyano groups facilitated the formation of stable prodrugs that could be enzymatically cleaved in vivo, releasing the active drug moiety. This approach has significant implications for the formulation of next-generation therapeutics with enhanced pharmacokinetic profiles.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 5-Chloro-2-cyanomandelic acid derivatives. A recent review in Chemical Reviews (2024) pointed out the need for more efficient synthetic routes to reduce production costs and improve yields. Additionally, further in vivo studies are required to fully elucidate the compound's safety and efficacy profiles. Nevertheless, the current body of research suggests that 5-Chloro-2-cyanomandelic acid holds considerable promise as a versatile tool in chemical biology and pharmaceutical research.

In conclusion, 5-Chloro-2-cyanomandelic acid (CAS: 1261733-85-0) represents a valuable compound with diverse applications in drug discovery and synthetic chemistry. Recent studies have highlighted its potential in enzyme inhibition, asymmetric synthesis, and prodrug design, among other areas. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of novel therapeutics and chemical tools. Future efforts should focus on addressing the remaining challenges to fully harness its potential in the pharmaceutical industry.